Methyl 4-cyano-2-fluoro-5-nitrobenzoate

• IUPAC Name: methyl 4-cyano-2-fluoro-5-nitrobenzoate
• InChI: InChI=1S/C9H5FN2O4/c1-16-9(13)6-3-8(12(14)15)5(4-11)2-7(6)10/h2-3H,1H3
• InChI Key: BWXKIOJKNHOIID-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C(=C1)[N+](=O)[O-])C#N)F
• Molecular Formula: C9H5FN2O4
• Molecular Weight: 224.14 g/mol

Description

Methyl 4-cyano-2-fluoro-5-nitrobenzoate is a chemical compound with the molecular formula C9H5FN2O4 and a molecular weight of 224.15. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of Methyl 4-cyano-2-fluoro-5-nitrobenzoate consists of a benzoate ester group, a cyano group, a fluoro group, and a nitro group. The exact structure can be represented by the SMILES string: N#CC1=C(C=C(C(OC)=O)C(F)=C1)N+=O.

Scientific Research Applications

1. Building Block for Heterocyclic Oriented Synthesis

Methyl 4-cyano-2-fluoro-5-nitrobenzoate serves as a starting material in heterocyclic oriented synthesis (HOS), leading to various condensed nitrogenous cycles. This includes the preparation of substituted nitrogenous heterocycles having 5-7-membered cycles, demonstrating its utility in synthesizing diverse libraries of heterocycles significant in drug discovery (Křupková et al., 2013).

2. Synthesis of Fluorinated Benzamide Derivatives

The compound has been used in the synthesis of 4-amino-2-fluoro-N-methyl-benzamide. This process involves oxidation, chlorination, amination, and hydrogenation steps, highlighting its versatility in complex organic synthesis pathways (Xu et al., 2013).

3. Formation of Arylindole Carboxylic Amides

It plays a role in the synthesis of 2‐Arylindole‐4‐Carboxylic Amides. This synthesis involves a series of chemical transformations, showcasing the compound's utility in creating structurally diverse molecules for potential therapeutic applications (Kuethe & Beutner, 2009).

4. Application in Cyclocondensation Reactions

Methyl 4-cyano-2-fluoro-5-nitrobenzoate is involved in cyclocondensation reactions with α-acylacetamidines, leading to condensed azines. This demonstrates its reactivity and potential in synthesizing novel azine derivatives (Dar'in et al., 2008).

5. Hydrogen-Bonded Molecular Structures

The compound forms hydrogen-bonded chains and sheets in its derivatives, which is crucial in understanding its molecular interactions and potential applications in crystal engineering and molecular design (Portilla et al., 2007).

6. Synthesis of Nitrobenzonitrile Derivatives

It is used in the preparation of 2-Fluoro-5-nitrobenzonitrile, an important intermediate in the synthesis of various organic compounds. This highlights its role in the production of structurally complex molecules (Wilshire, 1967).

7. Solid-Phase Synthesis Applications

The compound is involved in solid-phase synthesis methods, such as the synthesis of substituted 2-aminomethylbenzimidazoles, indicating its adaptability to advanced synthetic techniques (Kilburn et al., 2000).

Synthesis routes and methods

Procedure details

To a flask containing methyl 4-cyano-2-fluorobenzoate (1.61 g, 9.0 mmol) was added fuming nitric acid (15 mL) followed by concentrated sulfuric acid (4 mL). The mixture was heated to 45° C. for 15 h before cooling to room temperature. The solution was then poured into ice water and the resulting mixture was extracted twice with ethyl acetate. The combined organic extracts were washed with saturated sodium bicarbonate solution, dried over magnesium sulfate, filtered, and concentrated to provide methyl 4-cyano-2-fluoro-5-nitrobenzoate (859 mg, 3.83 mmol, 43% yield).